Cas no 2198373-39-4 (2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine
• CAS No: 2198373-39-4
• MF: C₁₆H₂₀F₃N₅O
• MW: 355.358113288879
• CID: 5466443
• Update Time: 2025-05-23

2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine
• 2-[[1-[2-(triazol-1-yl)ethyl]piperidin-4-yl]methoxy]-6-(trifluoromethyl)pyridine

• Inchi： 1S/C16H20F3N5O/c17-16(18,19)14-2-1-3-15(21-14)25-12-13-4-7-23(8-5-13)10-11-24-9-6-20-22-24/h1-3,6,9,13H,4-5,7-8,10-12H2
• InChI Key： MJTSIODURUSDCR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(CCN2C=CN=N2)CC1)(F)F

Computed Properties

• Exact Mass: 355.16199476 g/mol
• Monoisotopic Mass: 355.16199476 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.1
• Molecular Weight: 355.36

Additional information on 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine

Introduction to 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine (CAS No. 2198373-39-4)

2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2198373-39-4, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates several key features that make it a promising candidate for further exploration in drug development, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.

The core structure of this compound features a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. Piperidine derivatives are widely recognized for their biological activity and have been extensively studied for their potential applications in the treatment of various diseases. In this particular compound, the piperidine ring is substituted with a 1H-1,2,3-triazol-1-yl)ethyl moiety, which introduces a highly reactive and versatile nitrogen-containing heterocycle. The triazole group is known for its stability and ability to form strong hydrogen bonds, making it an attractive component in drug design.

The methoxy group attached to the piperidine ring further enhances the compound's pharmacological profile. Methoxy-substituted piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function, making this class of compounds highly relevant for therapeutic applications.

The presence of a trifluoromethyl group at the 6-position of the pyridine ring is another significant feature of this compound. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. These properties can significantly influence the pharmacokinetic and pharmacodynamic characteristics of a drug molecule.

The overall molecular structure of 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine suggests that it may exhibit multiple modes of action. The combination of the piperidine scaffold, the triazole moiety, and the trifluoromethyl group creates a molecule with potential interactions at various biological targets. This polypharmacological activity could be particularly beneficial in treating complex neurological disorders that involve multiple pathophysiological pathways.

In recent years, there has been growing interest in developing novel therapeutic agents that target CNS disorders. The compound's unique structural features make it an attractive candidate for further investigation in this area. Preliminary studies have suggested that it may possess properties relevant to the treatment of conditions such as depression, anxiety disorders, and neurodegenerative diseases. These findings are particularly encouraging given the unmet medical needs in these areas.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the triazole group into the ethyl chain attached to the piperidine ring is a critical step that necessitates careful optimization to ensure high yield and purity. Similarly, the incorporation of the trifluoromethyl group at the pyridine ring requires specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions.

Evaluation of the compound's pharmacological activity has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interactions with relevant enzymes and receptors involved in neurotransmitter metabolism and signaling. These studies have provided valuable insights into its potential mechanisms of action and have helped identify key pharmacophores within its structure.

In vivo studies have further supported the compound's potential as a therapeutic agent. Animal models have been used to evaluate its efficacy in treating symptoms associated with CNS disorders. The results from these studies have been promising, indicating that the compound may produce effects similar to those observed with existing treatments but with potentially improved safety profiles.

The development of new drugs is often accompanied by concerns regarding their safety and potential side effects. Therefore, comprehensive toxicological studies are essential to assess the compound's safety profile before it can be considered for clinical use. These studies include evaluations of acute toxicity, chronic toxicity, genotoxicity, and other relevant parameters to ensure that the compound is safe for human consumption.

The regulatory landscape for pharmaceutical compounds also plays a crucial role in determining their progression through clinical trials and eventual market approval. Compliance with regulatory guidelines ensures that new drugs meet stringent standards for safety and efficacy before they are made available to patients. The development process for 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine will need to adhere to these regulations to advance through each stage of clinical testing.

The future prospects for this compound are promising given its unique structural features and potential pharmacological activity. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacokinetic properties. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate its development process and bring new therapeutic options to patients suffering from CNS disorders.

In conclusion, 2-({1-[2-(1H-1,2,3-triazol-1-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine (CAS No. 2198373-39-4) represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its sophisticated molecular design incorporates several key features that make it a promising candidate for further exploration. As research continues to uncover new insights into its pharmacological properties，this compound holds great promise for improving patient outcomes in the future.